6α,8β,15β-Trihydroxy-3β-(β-D-xylopyranosyloxy)-5α-cholestan-24-yl β-D-glucopyranoside
6α,8β,15β-Trihydroxy-3β-(β-D-xylopyranosyloxy)-5α-cholestan-24-yl β-D-glucopyranoside
Brand Name:
Vulcanchem
CAS No.:
109521-78-0
VCID:
VC0034092
InChI:
InChI=1S/C38H66O14/c1-17(2)25(51-35-32(47)30(45)29(44)26(15-39)52-35)7-6-18(3)20-13-22(40)33-37(20,5)11-9-27-36(4)10-8-19(12-21(36)23(41)14-38(27,33)48)50-34-31(46)28(43)24(42)16-49-34/h17-35,39-48H,6-16H2,1-5H3/t18-,19+,20-,21-,22-,23+,24-,25?,26-,27-,28+,29-,30+,31-,32-,33-,34+,35-,36+,37-,38+/m1/s1
SMILES:
CC(C)C(CCC(C)C1CC(C2C1(CCC3C2(CC(C4C3(CCC(C4)OC5C(C(C(CO5)O)O)O)C)O)O)C)O)OC6C(C(C(C(O6)CO)O)O)O
Molecular Formula:
C38H66O14
Molecular Weight:
746.932
6α,8β,15β-Trihydroxy-3β-(β-D-xylopyranosyloxy)-5α-cholestan-24-yl β-D-glucopyranoside
CAS No.: 109521-78-0
Main Products
VCID: VC0034092
Molecular Formula: C38H66O14
Molecular Weight: 746.932
CAS No. | 109521-78-0 |
---|---|
Product Name | 6α,8β,15β-Trihydroxy-3β-(β-D-xylopyranosyloxy)-5α-cholestan-24-yl β-D-glucopyranoside |
Molecular Formula | C38H66O14 |
Molecular Weight | 746.932 |
IUPAC Name | (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[(6R)-2-methyl-6-[(3S,5S,6S,8S,9R,10S,13R,14S,15R,17R)-6,8,15-trihydroxy-10,13-dimethyl-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,2,3,4,5,6,7,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]heptan-3-yl]oxyoxane-3,4,5-triol |
Standard InChI | InChI=1S/C38H66O14/c1-17(2)25(51-35-32(47)30(45)29(44)26(15-39)52-35)7-6-18(3)20-13-22(40)33-37(20,5)11-9-27-36(4)10-8-19(12-21(36)23(41)14-38(27,33)48)50-34-31(46)28(43)24(42)16-49-34/h17-35,39-48H,6-16H2,1-5H3/t18-,19+,20-,21-,22-,23+,24-,25?,26-,27-,28+,29-,30+,31-,32-,33-,34+,35-,36+,37-,38+/m1/s1 |
Standard InChIKey | BNKUGQCRDQVJOJ-KEIFQXBYSA-N |
SMILES | CC(C)C(CCC(C)C1CC(C2C1(CCC3C2(CC(C4C3(CCC(C4)OC5C(C(C(CO5)O)O)O)C)O)O)C)O)OC6C(C(C(C(O6)CO)O)O)O |
Last Modified | Aug 20 2021 |
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